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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B050746

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper handling of bioactive peptides like PHM-27 (human) is paramount. This document
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

PHM-27 (Peptide Histidine Methionine-27) is a biologically active peptide for research use only.
[1][2] While a specific Safety Data Sheet (SDS) for PHM-27 is not readily available, this guide
consolidates best practices for handling peptides and peptide hormones to mitigate risks and
ensure the integrity of your experiments.

Personal Protective Equipment (PPE)

When handling PHM-27, especially in its lyophilized powder form, adherence to standard
laboratory safety protocols is crucial. The following personal protective equipment is
recommended to prevent inhalation, skin, and eye contact.
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PPE Category Item Rationale
) o Provides a barrier against skin
Hand Protection Nitrile gloves ] i
contact with the peptide.
Protects eyes from airborne
Eye Protection Safety glasses or goggles powder and splashes of
reconstituted solutions.
] Prevents contamination of
Body Protection Laboratory coat ] ]
personal clothing and skin.
Recommended when handling
Respiratory Protection Dust mask or respirator the lyophilized powder to avoid

inhalation.

Operational Plan: From Receipt to Experiment

A systematic approach to handling PHM-27 from the moment it arrives in the laboratory is

critical for both safety and experimental success.

Receiving and Storage

PHM-27 is typically supplied as a lyophilized powder and should be stored under specific

conditions to maintain its stability.

Parameter Value Source(s)
Storage Temperature

. -20°C [11[2][3]
(Lyophilized)
Shipping Temperature Blue Ice [1][2]
Long-term Stability

. Up to 12 months at -20°C [1]
(Lyophilized)
Short-term Storage May be stored at 4°C for short- 1]
(Lyophilized) term only
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For maximum recovery of the product, it is recommended to centrifuge the vial before opening
it.[1][2]

Reconstitution and Handling

When preparing PHM-27 solutions, it is important to follow a clear and safe procedure. The

following workflow outlines the key steps.
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(Equilibrate vial to room temperature in a desiccato)

'

(Wear appropriate PPE (gloves, safety glasses, lab coat, dust maskD

;
GVork in a clean, well-ventilated area or fume hooa
;
(Carefully open the viaD
;
Gdd appropriate solvent (e.qg., sterile water, buffer) as per experimental protoc@
;
(Gently vortex or pipette to dissolve)
;

Gliquot into smaller volumes for single-use to avoid freeze-thaw cycles)

Gtore reconstituted aliquots at -20°C or belovD

Click to download full resolution via product page

Diagram 1: Workflow for the safe reconstitution of lyophilized PHM-27.

Decontamination and Disposal Plan
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Proper decontamination of workspaces and equipment, along with a clear disposal plan for
contaminated materials, is essential to prevent cross-contamination and environmental

exposure.

Decontamination Protocol

For routine cleaning of surfaces and equipment that have come into contact with PHM-27, an
enzymatic detergent is recommended. In cases of significant spills or for critical applications, a
two-step process provides more thorough decontamination.

Step Agent Concentration Application

Apply to surfaces,

1. Initial Enzymatic Detergent ) soak labware, or use
o 1% (m/v) in water ) )
Decontamination (e.g., SBCleaner) in an ultrasonic
cleaner.

. ] ) Apply to surfaces after
2. (For Critical Sodium Hypochlorite o o
6% initial decontamination

Applications) (Bleach) and rinse thoroughly

Disposal Plan

All waste materials contaminated with PHM-27 should be handled as chemical waste. The
appropriate disposal route will depend on the nature of the waste (e.g., solid, liquid, sharps)
and must comply with institutional and local regulations.
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Waste Generation

Gnused/Expired PHM-27 Solutions] Waste Segregation

Liquid Chemical Waste
(Contaminated Gloves & PPE

|—> Follow Institutional and Local Regulations for Final Disposal
[Contaminated Pipette Tips]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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